Cas no 171349-95-4 (Benzene, 2-methyl-4-nitro-1-phenoxy-)

Benzene, 2-methyl-4-nitro-1-phenoxy-, is a nitroaromatic compound characterized by the presence of a methyl group at the 2-position and a phenoxy substituent at the 1-position of the benzene ring, with a nitro group at the 4-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the preparation of intermediates for dyes, pharmaceuticals, and agrochemicals. The electron-withdrawing nitro group enhances its suitability for nucleophilic substitution reactions, while the phenoxy moiety contributes to stability and solubility in organic solvents. Its well-defined molecular architecture allows for precise functionalization, supporting applications in advanced chemical research and industrial processes.
Benzene, 2-methyl-4-nitro-1-phenoxy- structure
171349-95-4 structure
Product Name:Benzene, 2-methyl-4-nitro-1-phenoxy-
CAS No:171349-95-4
MF:C13H11NO3
MW:229.231343507767
CID:1353547
PubChem ID:18616691
Update Time:2025-05-26

Benzene, 2-methyl-4-nitro-1-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-methyl-4-nitro-1-phenoxy-
    • 2-methyl-4-nitro-1-phenoxybenzene
    • BTPSYIJYKXHNFL-UHFFFAOYSA-N
    • SCHEMBL1553699
    • DTXSID30595151
    • 171349-95-4
    • MFCD34768400
    • DB-423557
    • 3-methyl-4-phenoxynitrobenzene
    • Inchi： 1S/C13H11NO3/c1-10-9-11(14(15)16)7-8-13(10)17-12-5-3-2-4-6-12/h2-9H,1H3
    • InChI Key： BTPSYIJYKXHNFL-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37

Benzene, 2-methyl-4-nitro-1-phenoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB611418-250mg
2-Methyl-4-nitro-1-phenoxybenzene; .
 171349-95-4
250mg
 €371.10 2025-04-20
abcr
AB611418-1g
2-Methyl-4-nitro-1-phenoxybenzene; .
 171349-95-4
1g
 €690.20 2025-04-20
abcr
AB611418-5g
2-Methyl-4-nitro-1-phenoxybenzene; .
 171349-95-4
5g
 €2327.60 2025-04-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY465776-1g
2-Methyl-4-nitro-1-phenoxybenzene
 171349-95-4 ≥95%
1g
 ¥12150.00 2025-04-17

Benzene, 2-methyl-4-nitro-1-phenoxy- Suppliers

Amadis Chemical Company Limited
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(CAS:171349-95-4)Benzene, 2-methyl-4-nitro-1-phenoxy-
Order Number:A1212720
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:49
Price ($):211/391/1315
Email:sales@amadischem.com

Benzene, 2-methyl-4-nitro-1-phenoxy- Related Literature

171349-95-4 (Benzene, 2-methyl-4-nitro-1-phenoxy-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:171349-95-4)Benzene, 2-methyl-4-nitro-1-phenoxy-
A1212720
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):211/391/1315
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